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Abstract

This technical guide provides a summary of the known and predicted physical properties of the
aromatic hydrocarbon (2,3-Dimethylbutyl)benzene. Due to a lack of extensive experimental
data for this specific isomer in publicly accessible literature, this document presents computed
values from reputable chemical databases. For comparative purposes, experimental data for
the closely related isomer, (3,3-Dimethylbutyl)benzene, is also included. This guide further
outlines the standard experimental methodologies employed for the determination of key
physical properties of alkylbenzenes, offering a framework for empirical validation.

Introduction

(2,3-Dimethylbutyl)benzene, a member of the C12H18 alkylbenzene isomer group, is an
organic compound characterized by a benzene ring substituted with a 2,3-dimethylbutyl
group.[1][2] Like other alkylbenzenes, its physical properties are of interest in various fields,
including organic synthesis, materials science, and as a potential component in complex
hydrocarbon mixtures. A thorough understanding of its physical characteristics, such as boiling
point, melting point, density, and solubility, is crucial for its handling, application, and in silico
modeling. This document compiles the available data and outlines the necessary experimental
protocols for its empirical determination.
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Molecular Structure and Identification

The canonical representation of (2,3-Dimethylbutyl)benzene is essential for understanding its
physical properties in the context of its isomeric forms.

Molecular Formula: Ci2H1s[1][2]
Molecular Weight: 162.27 g/mol [1][2]
Structure:

Caption: Chemical structure of (2,3-Dimethylbutyl)benzene.

Tabulated Physical Properties

The following tables summarize the available computed physical property data for (2,3-
Dimethylbutyl)benzene and the experimental data for its isomer, (3,3-Dimethylbutyl)benzene,
for comparison.

Table 1: Physical Properties of (2,3-Dimethylbutyl)benzene (Computed)

Property Value Source
Molecular Formula Ci2H1s PubChem|[2]
Molecular Weight 162.27 g/mol PubChem[2]
XLogP3 4.3 PubChem|[2]
Hydrogen Bond Donor Count 0 PubChem|[2]
Hydrogen Bond Acceptor

Count 0 PubChem|[2]
Rotatable Bond Count 3 PubChem|[2]

Table 2: Physical Properties of (3,3-Dimethylbutyl)benzene (Experimental)
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Property Value Source
Molecular Formula Ci2H1s NIST[3]
Molecular Weight 162.2713 g/mol NIST[3]
Boiling Point (Tboil) 485 K (211.85 °C) NIST[3]
Melting Point Not available
Density Not available
Refractive Index Not available

Discussion of Physical Properties

The physical properties of alkylbenzene isomers are influenced by the structure of the alkyl
chain. Increased branching in the alkyl group generally leads to a lower boiling point compared
to a straight-chain isomer with the same number of carbon atoms. This is due to a decrease in
the surface area available for intermolecular van der Waals forces. While experimental data for
(2,3-Dimethylbutyl)benzene is not available, it is anticipated that its boiling point would be in a
similar range to that of (3,3-Dimethylbutyl)benzene.

The solubility of (2,3-Dimethylbutyl)benzene in water is expected to be very low, a
characteristic feature of hydrocarbons. It is anticipated to be soluble in nonpolar organic
solvents.

Experimental Protocols for Physical Property
Determination

Standard methodologies for the experimental determination of the physical properties of liquid
alkylbenzenes are well-established.

Boiling Point Determination

The boiling point can be determined using ebulliometry, which involves measuring the
temperature at which the vapor pressure of the liquid equals the atmospheric pressure. A
common laboratory method involves distillation, where the temperature of the vapor in
equilibrium with the boiling liquid is measured.
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Melting Point Determination

For solid isomers, the melting point is determined by heating a small sample and observing the
temperature range over which it transitions from a solid to a liquid. This is typically performed
using a melting point apparatus with a calibrated thermometer.

Density Measurement

The density of liquid (2,3-Dimethylbutyl)benzene can be measured using a pycnometer or a
digital density meter. The mass of a known volume of the substance is determined at a specific
temperature, typically 20°C or 25°C.

Refractive Index Measurement

The refractive index, a measure of how light propagates through the substance, is determined
using a refractometer. A drop of the liquid is placed on the prism of the instrument, and the
refractive index is read directly at a specified temperature and wavelength (usually the sodium
D-line, 589 nm).

Solubility Determination

The solubility in various solvents can be determined by adding known amounts of (2,3-
Dimethylbutyl)benzene to a measured volume of the solvent until saturation is reached. For
sparingly soluble substances like in water, techniques such as gas chromatography of a
saturated solution can be employed to determine the concentration.

Workflow for Experimental Characterization

The logical flow for the experimental determination and characterization of the physical
properties of (2,3-Dimethylbutyl)benzene is outlined below.
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Synthesis and Purification
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Caption: Experimental workflow for the characterization of (2,3-Dimethylbutyl)benzene.

Conclusion

While specific experimental data for (2,3-Dimethylbutyl)benzene are scarce in the public
domain, this guide provides a foundation based on computed values and comparative data
from its isomers. The outlined experimental protocols offer a clear path for researchers to
empirically determine the physical properties of this compound. Such data would be a valuable
addition to the chemical literature and would aid in the broader understanding and application
of C12H18 alkylbenzenes. Further research is encouraged to fill the existing data gaps for this
particular isomer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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